N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1S,2S)-2-(1-piperidinyl)cyclohexyl]thiourea

• IUPAC Name: 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1S,2S)-2-piperidin-1-ylcyclohexyl]thiourea
• InChI: InChI=1S/C20H25F6N3S/c21-19(22,23)13-10-14(20(24,25)26)12-15(11-13)27-18(30)28-16-6-2-3-7-17(16)29-8-4-1-5-9-29/h10-12,16-17H,1-9H2,(H2,27,28,30)/t16-,17-/m0/s1
• InChI Key: JPNIOHVSKNMMJH-IRXDYDNUSA-N
• Canonical SMILES: C1CCN(CC1)C2CCCCC2NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Isomeric SMILES: C1CCN(CC1)[C@H]2CCCC[C@@H]2NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C20H25F6N3S
• Molecular Weight: 453.5 g/mol

Description

“N-[3,5-Bis(trifluoromethyl)phenyl]-N’-[(1S,2S)-2-(1-piperidinyl)cyclohexyl]thiourea” is a chemical compound with the CAS Number: 1244061-69-5. It has a molecular weight of 453.5.

Chemical Reactions Analysis

This compound has been used as an organocatalyst in organic chemistry. It can activate substrates and subsequently stabilize partially developing negative charges (e.g., oxyanions) in the transition states employing explicit double hydrogen bonding.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Organocatalysis

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Catalyst Development

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Organic Transformations

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Mechanism of Action

Target of Action

It is known that thiourea derivatives often interact with enzymes and receptors via hydrogen bonding .

Mode of Action

The compound, being a thiourea derivative, is likely to interact with its targets through hydrogen bonding . The presence of the 3,5-bis(trifluoromethyl)phenyl motif is known to enhance the hydrogen bonding ability of the molecule .

Biochemical Pathways

Thiourea derivatives are generally known to participate in various organic transformations .

Result of Action

It is known that thiourea derivatives can have various effects depending on their specific structure and the targets they interact with .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound . .

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, H335. Precautionary statements include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352.

Future Directions

Over the last decade, the use of (thio)urea derivatives as organocatalysts in organic chemistry has increased rapidly. This compound, developed by Schreiner’s group, has played a very important role in the development of H-bond organocatalysts. It is used extensively in promoting organic transformations, and the 3,5-bis(trifluoromethyl)phenyl motif thereof is used ubiquitously in H-bond catalysts. The aim is to further expand the applications of (thio)urea-based catalysts.